Cas no 920900-82-9 (5,6-dichloro-N-(2-methoxyethyl)-N-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]pyridine-3-carboxamide)

• Product Name: 5,6-dichloro-N-(2-methoxyethyl)-N-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]pyridine-3-carboxamide
• CAS No: 920900-82-9
• MF: C₁₈H₁₄Cl₂N₄O₄S
• MW: 453.299160480499
• CID: 6450925
• PubChem ID: 16377615
• Update Time: 2025-10-05

5,6-dichloro-N-(2-methoxyethyl)-N-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z29876760
• AKOS034112095
• EN300-26616878
• 920900-82-9
• 5,6-dichloro-N-(2-methoxyethyl)-N-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]pyridine-3-carboxamide

• Inchi： 1S/C18H14Cl2N4O4S/c1-28-7-6-23(17(25)12-8-14(19)16(20)21-9-12)18-22-15(10-29-18)11-2-4-13(5-3-11)24(26)27/h2-5,8-10H,6-7H2,1H3
• InChI Key： NXGGBTLJUWDCRP-UHFFFAOYSA-N
• SMILES： ClC1=C(N=CC(=C1)C(N(C1=NC(=CS1)C1C=CC(=CC=1)[N+](=O)[O-])CCOC)=O)Cl

Computed Properties

• Exact Mass: 452.0112815g/mol
• Monoisotopic Mass: 452.0112815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 129Ų

Additional information on 5,6-dichloro-N-(2-methoxyethyl)-N-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]pyridine-3-carboxamide

Comprehensive Overview of 5,6-dichloro-N-(2-methoxyethyl)-N-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]pyridine-3-carboxamide (CAS No. 920900-82-9)

5,6-dichloro-N-(2-methoxyethyl)-N-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]pyridine-3-carboxamide, with the CAS number 920900-82-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique combination of functional groups, including a pyridine core, a thiazole ring, and a nitrophenyl substituent, making it a versatile intermediate for drug discovery and material science applications. Its structural complexity and potential bioactivity have positioned it as a subject of interest for researchers exploring novel kinase inhibitors and antimicrobial agents.

The compound's molecular formula and weight are key identifiers for laboratory synthesis and analytical characterization. Researchers often investigate its solubility, stability, and reactivity under various conditions to optimize its use in synthetic pathways. Given the growing demand for small-molecule therapeutics, 920900-82-9 has been studied for its potential role in modulating enzymatic activity, particularly in cancer research and inflammatory diseases. Its nitrophenyl-thiazole moiety is particularly noteworthy, as similar structures have shown promise in targeting ATP-binding sites of kinases.

In recent years, the scientific community has shown increased interest in heterocyclic compounds like 5,6-dichloro-N-(2-methoxyethyl)-N-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]pyridine-3-carboxamide due to their diverse pharmacological profiles. Searches for "thiazole derivatives in drug discovery" and "nitrophenyl-based bioactive molecules" have surged, reflecting the compound's relevance in modern medicinal chemistry. Additionally, its potential applications in agrochemical formulations have been explored, particularly in the development of pest control agents with improved selectivity and environmental compatibility.

From a synthetic perspective, the compound's carboxamide linkage and methoxyethyl side chain offer opportunities for further derivatization, enabling the creation of libraries for high-throughput screening. This aligns with the current trend of fragment-based drug design, where modular building blocks are assembled to optimize binding affinity and pharmacokinetic properties. The CAS 920900-82-9 has also been referenced in patents related to central nervous system (CNS) therapeutics, highlighting its cross-disciplinary utility.

Environmental and green chemistry considerations are increasingly influencing the use of such compounds. Researchers are investigating sustainable synthesis routes for 920900-82-9 to minimize waste and energy consumption. This aligns with broader industry shifts toward eco-friendly chemical production, a topic frequently searched in academic and industrial forums. The compound's biodegradability and toxicity profile are also critical factors under evaluation to ensure compliance with global regulatory standards.

In summary, 5,6-dichloro-N-(2-methoxyethyl)-N-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]pyridine-3-carboxamide represents a multifaceted chemical entity with significant potential across multiple domains. Its structural features cater to contemporary research needs in drug development, material science, and agrochemical innovation, making it a valuable subject for ongoing and future investigations. As the scientific community continues to explore its applications, this compound is likely to remain a focal point in discussions about next-generation therapeutics and functional materials.